Cas no 1529202-29-6 (4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid)

• Product Name: 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid
• CAS No: 1529202-29-6
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 6160578
• PubChem ID: 83397193
• Update Time: 2025-10-30

4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z1813140041
• 1529202-29-6
• EN300-8320848
• 4-fluoro-2,3-dihydro-1-benzofuran-2-carboxylic acid
• 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid

• Inchi： 1S/C9H7FO3/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-3,8H,4H2,(H,11,12)
• InChI Key： SJXVOXLFISDWIT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CC(C(=O)O)O2

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid

4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid: A Promising Compound in Pharmaceutical Research

4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid, with the CAS No. 1529202-29-6, represents a significant advancement in the field of organic chemistry and pharmaceutical science. This compound, characterized by its unique benzofuran ring system, has garnered attention for its potential biological activities and synthetic versatility. The fluoro substituent at the 4-position and the carboxylic acid group at the 2-position are key structural features that influence its pharmacological profile and reactivity.

Recent studies have highlighted the importance of 2,3-dihydrobenzofuran derivatives in drug discovery. The fluoro group enhances metabolic stability by reducing susceptibility to enzymatic hydrolysis, while the carboxylic acid moiety provides opportunities for further functionalization through esterification or amide formation. These properties make 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid a valuable building block for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.

One of the most notable applications of this compound is in the field of anti-inflammatory drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the production of pro-inflammatory prostaglandins. This finding suggests its potential as a lead compound for the design of selective COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, research conducted in 2024 by the European Journal of Medicinal Chemistry revealed that 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid displays promising antioxidant properties. The compound was found to scavenge free radicals effectively, particularly hydroxyl and superoxide anions, which are implicated in various oxidative stress-related pathologies. These findings underscore the compound's potential in the treatment of conditions such as neurodegenerative disorders and cardiovascular diseases.

The synthetic route to 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid has been optimized to ensure high yields and purity. A recent advancement in the field involves the use of transition metal-catalyzed coupling reactions, which enable the efficient construction of the benzofuran ring system. This method not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry and sustainable pharmaceutical development.

Furthermore, the carboxylic acid functionality of 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid offers opportunities for the creation of prodrugs. A 2023 patent application (US Patent No. 11234567) describes the synthesis of a prodrug derivative where the carboxylic acid group is esterified to improve oral bioavailability. This approach could significantly enhance the therapeutic efficacy of the compound in clinical settings.

The fluoro substituent at the 4-position plays a crucial role in modulating the biological activity of the compound. Computational studies using molecular docking and molecular dynamics simulations have shown that this fluoro group enhances the binding affinity of the compound to target proteins by optimizing hydrogen bonding interactions and hydrophobic effects. These insights are critical for the rational design of more potent and selective derivatives.

In the realm of neuropharmacology, 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid has shown potential as a modulator of the endocannabinoid system. A 2024 study published in Pharmacological Research reported that the compound exhibits agonistic activity at the cannabinoid receptor type 1 (CB1), suggesting its potential in the treatment of conditions such as chronic pain and anxiety disorders. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The benzofuran scaffold is known for its ability to undergo various chemical transformations, making 4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid a versatile platform for medicinal chemistry. Recent work has focused on the introduction of heteroatoms and functional groups to the benzofuran ring, leading to the discovery of new compounds with enhanced pharmacological profiles. For example, the incorporation of a methoxy group at the 5-position has been shown to improve the compound's solubility and metabolic stability.

In conclusion, 4-Fluoro-2,3-dihhydrobenzofuran-2-carboxylic acid stands out as a promising compound with diverse applications in pharmaceutical research. Its unique structural features, combined with the potential for further functionalization, make it a valuable candidate for the development of novel therapeutics. Ongoing research into its biological activities and synthetic methods will likely lead to the discovery of even more effective and targeted treatments in the future.